Cas no 2137871-07-7 (4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine)

• Product Name: 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine
• CAS No: 2137871-07-7
• MF: C₉H₁₃N₃
• MW: 163.219621419907
• CID: 5925648
• PubChem ID: 165455679
• Update Time: 2025-05-21

4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine
• EN300-746054
• 2137871-07-7

• Inchi： 1S/C9H13N3/c1-7-9(6-11-12-7)8-2-4-10-5-3-8/h2,6,10H,3-5H2,1H3,(H,11,12)
• InChI Key： ALBQUHJZSHIMOE-UHFFFAOYSA-N
• SMILES： N1CC=C(C2C=NNC=2C)CC1

Computed Properties

• Exact Mass: 163.110947427g/mol
• Monoisotopic Mass: 163.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine

Comprehensive Overview of 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137871-07-7): Properties, Applications, and Market Insights

The compound 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine (CAS No. 2137871-07-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. The presence of both pyrazole and tetrahydropyridine moieties contributes to its diverse reactivity, making it valuable for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing demand for pyrazole derivatives due to their broad-spectrum biological activities. Researchers are particularly interested in 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine as a potential scaffold for developing novel kinase inhibitors and CNS-targeting compounds. The compound's molecular structure allows for efficient modifications, enabling the creation of derivatives with optimized pharmacokinetic properties.

From a chemical perspective, 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine exhibits interesting physicochemical characteristics. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents. Its stability profile makes it suitable for various synthetic transformations, particularly in palladium-catalyzed coupling reactions that are crucial for constructing complex pharmaceutical intermediates.

The synthesis of CAS 2137871-07-7 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Recent publications have demonstrated innovative routes to 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine that minimize hazardous byproducts and improve atom economy.

In pharmaceutical applications, this compound has shown promise as a building block for neuroactive compounds and anti-inflammatory agents. The structural similarity to known pharmacophores has led to its investigation in several drug discovery programs. Current research focuses on its potential in addressing neurological disorders, a hot topic in medical research given the increasing prevalence of CNS conditions worldwide.

The agrochemical industry has also explored 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine derivatives for developing novel plant protection agents. The compound's framework allows for the creation of molecules with selective pesticidal activity while maintaining favorable environmental profiles. This aligns with the growing market demand for sustainable crop protection solutions.

Market analysis indicates steady growth in demand for CAS 2137871-07-7 and related intermediates. Pharmaceutical companies and contract research organizations are actively sourcing high-quality batches of this compound for their R&D pipelines. The global market for pyrazole-containing compounds is projected to expand significantly, driven by increased investment in personalized medicine and targeted therapies.

Quality control of 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine requires rigorous analytical methods. Standard characterization includes HPLC purity assessment, NMR spectroscopy, and mass spectrometry. Reputable suppliers provide comprehensive certificates of analysis to ensure the material meets the stringent requirements of pharmaceutical applications.

Storage and handling recommendations for 2137871-07-7 emphasize protection from moisture and extreme temperatures. The compound should be kept in tightly sealed containers under inert atmosphere when long-term storage is required. These precautions maintain the material's stability and prevent degradation of sensitive functional groups.

Recent patent literature reveals growing intellectual property activity surrounding 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine derivatives. Major pharmaceutical firms have filed applications covering novel synthetic methods and therapeutic applications, indicating the compound's commercial potential. This IP landscape suggests continued interest from industry leaders in exploiting this chemical scaffold.

Environmental and safety assessments of CAS 2137871-07-7 indicate it requires standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound in powder form. Material safety data sheets provide detailed guidance on appropriate safety measures for industrial and research settings.

The future outlook for 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine appears promising, with potential applications expanding beyond current uses. Advances in computational chemistry and AI-assisted drug design may uncover new therapeutic opportunities for this versatile intermediate. Researchers are particularly excited about its potential in addressing unmet medical needs in neurology and immunology.

For sourcing 2137871-07-7, buyers should prioritize suppliers with demonstrated expertise in heterocyclic chemistry. Key considerations include batch-to-batch consistency, comprehensive analytical data, and reliable supply chain management. The market offers various grades of this compound, from research quantities to bulk pharmaceutical intermediates.

In conclusion, 4-(3-methyl-1H-pyrazol-4-yl)-1,2,3,6-tetrahydropyridine represents an important building block in modern organic synthesis. Its unique structural features and versatile reactivity make it valuable across multiple industries. As research continues to uncover new applications, this compound is poised to play an increasingly significant role in the development of innovative therapeutic and agrochemical solutions.